ethyl 5-(cyclohex-3-ene-1-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-(cyclohex-3-ene-1-carbonylamino)pyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C17H19N3O3/c1-2-23-17(22)14-11-18-20-9-8-13(10-15(14)20)19-16(21)12-6-4-3-5-7-12/h3-4,8-12H,2,5-7H2,1H3,(H,19,21)
• InChI Key: CWLPMFLTSXIFMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=C(C=CN2N=C1)NC(=O)C3CCC=CC3
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

“Ethyl 5-(cyclohex-3-ene-1-amido)pyrazolo[1,5-a]pyridine-3-carboxylate” is a complex organic compound. It contains a pyrazolo[1,5-a]pyridine core, which is a type of nitrogen-containing heterocycle. These types of structures are common in many drugs and functional materials.

Synthesis Analysis

The synthesis of similar compounds often involves the use of 5-amino-pyrazoles as versatile synthetic building blocks. These are used to construct diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds. The synthesis often involves a variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. Pyrazolo[1,5-a]pyrimidines, for example, are known to exhibit a broad range of biological activities. The exact structure would need to be determined through detailed spectroscopic analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse, given the presence of multiple reactive sites. For instance, a family of 7-substituted 2-methylpyrazolo[1,5-a]pyrimidines was synthesized via sequential site-selective cross-coupling reactions. The regio-controlled Sonogashira-type coupling of the starting material with a wide range of terminal alkynes proceeded smoothly with excellent selectivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For similar compounds, properties such as density, melting point, and boiling point can be determined.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, have been identified as strategic compounds for optical applications .

Mode of Action

It’s worth noting that similar compounds, such as pyrazolo[1,5-a]pyrimidines, have tunable photophysical properties, which are influenced by electron-donating groups (edgs) at position 7 on the fused ring . These EDGs improve both the absorption and emission behaviors .

Biochemical Pathways

Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, have been used in the study of dynamics of intracellular processes, chemosensors, and the progress of organic materials .

Result of Action

Similar compounds, such as pyrazolo[1,5-a]pyrimidines, have been identified as strategic compounds for optical applications due to their tunable photophysical properties .

Action Environment

Similar compounds, such as pyrazolo[1,5-a]pyrimidines, have been noted for their simpler and greener synthetic methodology .